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Compound of Interest

Compound Name: 2-Hydroxy-6-methylnicotinic acid

Cat. No.: B1347064 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides detailed, step-by-step procedures for the safe disposal of 2-Hydroxy-6-
methylnicotinic acid, ensuring compliance with safety regulations and minimizing

environmental impact.

Hazard and Safety Summary
2-Hydroxy-6-methylnicotinic acid is classified as a substance that causes skin and serious

eye irritation[1][2][3]. Therefore, appropriate personal protective equipment (PPE) must be worn

during handling and disposal.

Hazard Classification Description

Skin Corrosion/Irritation Category 2[1][2]

Serious Eye Damage/Irritation Category 2[1][2]

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)[2]

Personal Protective Equipment (PPE) during Disposal:

Hand Protection: Wear protective gloves[1].

Eye Protection: Use safety glasses or a face shield[1].
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Respiratory Protection: In case of dust formation, use a dust respirator[1].

Skin and Body Protection: Wear protective clothing and boots as needed[1].

Step-by-Step Disposal Procedure
The primary principle for the disposal of 2-Hydroxy-6-methylnicotinic acid is to treat it as

hazardous chemical waste. It should not be disposed of in regular trash or washed down the

drain[4].

Collection of Waste:

Collect surplus and non-recyclable 2-Hydroxy-6-methylnicotinic acid in a dedicated,

properly labeled, and sealed container.

For spills, carefully sweep the solid material to avoid creating dust and place it into a

suitable, closed container for disposal[1][4].

Contacting a Licensed Disposal Service:

The disposal of this chemical must be handled by a licensed professional waste disposal

service or an approved waste disposal plant[2][3][4][5].

Consult your institution's Environmental Health and Safety (EHS) office to arrange for

pickup and disposal.

Disposal Methods:

One approved method of disposal is to dissolve or mix the material with a combustible

solvent and incinerate it in a chemical incinerator equipped with an afterburner and

scrubber system[1].

Always observe all federal, state, and local environmental regulations when disposing of

this substance[1].

Disposal of Contaminated Packaging:
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Any packaging that has come into contact with 2-Hydroxy-6-methylnicotinic acid should

be treated as hazardous waste and disposed of in the same manner as the unused

product[4].

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate Personnel: Ensure unprotected personnel are moved to a safe area[4].

Ensure Adequate Ventilation: Use appropriate ventilation to control dust[4].

Containment: Prevent the material from entering drains or waterways[4].

Cleanup:

Wearing appropriate PPE, sweep up the spilled material without creating dust[4].

Place the collected material into a suitable, closed container for disposal[4].

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2-
Hydroxy-6-methylnicotinic acid.
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Dispose via approved method
 (e.g., incineration)
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Caption: Disposal workflow for 2-Hydroxy-6-methylnicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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